Cas no 1089340-69-1 (3-hydroxy-N-methylcyclobutane-1-carboxamide)

• Product Name: 3-hydroxy-N-methylcyclobutane-1-carboxamide
• CAS No: 1089340-69-1
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD11501028
• CID: 2359379
• PubChem ID: 50998452
• Update Time: 2025-10-29

3-hydroxy-N-methylcyclobutane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-cyclobutanecarboxylic acid methylamide
• 3-Hydroxy-N-methylcyclobutanecarboxamide
• 3-hydroxy-N-methylcyclobutane-1-carboxamide
• 3-Hydroxycyclobutanecarboxylic acid methylamide
• 3-hydroxy-cyclobutanecarboxylic acid methyl amide
• PS-16629
• MFCD11501028
• CS-0325289
• DB-194101
• SB30604
• SCHEMBL20861488
• 1089340-69-1
• SCHEMBL16440238
• AKOS006323737
• cis 3-Hydroxy-N-methyl-cyclobutanecarboxamide
• A1-38049
• SCHEMBL25117901

• MDL： MFCD11501028
• Inchi： 1S/C6H11NO2/c1-7-6(9)4-2-5(8)3-4/h4-5,8H,2-3H2,1H3,(H,7,9)
• InChI Key： FUCXEXSXVHMUSJ-UHFFFAOYSA-N
• SMILES： OC1CC(C(NC)=O)C1

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: -0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-hydroxy-N-methylcyclobutane-1-carboxamide

Comprehensive Overview of 3-hydroxy-N-methylcyclobutane-1-carboxamide (CAS No. 1089340-69-1)

3-hydroxy-N-methylcyclobutane-1-carboxamide (CAS No. 1089340-69-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This cyclobutane derivative features a hydroxyl group at the 3-position and an N-methylcarboxamide moiety, making it a versatile intermediate for drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of small molecule therapeutics and enzyme inhibitors.

The compound’s cyclobutane ring structure contributes to its conformational rigidity, a trait highly valued in medicinal chemistry for improving target selectivity and metabolic stability. Recent studies highlight its potential in designing next-generation kinase inhibitors, a hot topic in oncology research. With the rise of AI-driven drug discovery, computational models frequently analyze compounds like 3-hydroxy-N-methylcyclobutane-1-carboxamide to predict binding affinities and optimize pharmacokinetic profiles. This aligns with growing industry trends toward rational drug design and fragment-based screening.

From a synthetic perspective, CAS 1089340-69-1 serves as a key building block for peptidomimetics and bioisosteres, addressing challenges in oral bioavailability and membrane permeability. Its hydroxyl group offers a handle for further derivatization, enabling the creation of prodrugs or conjugates. Notably, the compound’s stability under physiological conditions has sparked interest in its use for sustained-release formulations, a recurring theme in drug delivery system discussions.

Environmental and regulatory considerations also play a role in its adoption. Unlike many high-risk intermediates, 3-hydroxy-N-methylcyclobutane-1-carboxamide exhibits favorable green chemistry metrics, such as low toxicity and biodegradability. This positions it as a sustainable option for pharmaceutical manufacturing, aligning with global demands for eco-friendly synthesis.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy are employed to characterize this compound’s purity and stereochemistry. The growing demand for high-purity reference standards in quality control labs further underscores its commercial relevance. Additionally, its compatibility with automated synthesis platforms makes it a candidate for high-throughput screening workflows.

Market analysts note increasing patent filings involving CAS 1089340-69-1, particularly in neurological disorder and metabolic disease applications. Its structural similarity to natural metabolites also opens doors for nutraceutical innovation. As the scientific community prioritizes precision medicine, this compound’s role in personalized therapeutics continues to evolve.

In summary, 3-hydroxy-N-methylcyclobutane-1-carboxamide represents a multifaceted tool for modern chemistry and life sciences. Its intersection with cutting-edge fields like computational biology, green synthesis, and targeted therapy ensures its enduring relevance. Future research will likely explore its utility in bioconjugation and nanocarrier systems, further expanding its industrial footprint.